Cas no 1405494-43-0 (1-(2-Cyclohexylethyl)-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid)

• Product Name: 1-(2-Cyclohexylethyl)-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid
• CAS No: 1405494-43-0
• MF: C₁₅H₂₃NO₂
• MW: 249.34862446785
• CID: 2111209
• Update Time: 2023-08-04

1-(2-Cyclohexylethyl)-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclohexylethyl)-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid
• 1-(2-Cyclohexylethyl)-2,5-dimethyl-1H-Pyrrole-3-carboxylic acid

• Inchi： 1S/C15H23NO2/c1-11-10-14(15(17)18)12(2)16(11)9-8-13-6-4-3-5-7-13/h10,13H,3-9H2,1-2H3,(H,17,18)
• InChI Key： JDNZWCZGEOYNPU-UHFFFAOYSA-N
• SMILES： OC(C1C=C(C)N(C=1C)CCC1CCCCC1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 286
• Topological Polar Surface Area: 42.2